4-(6-Chloro-2-oxochromen-3-yl)-7-(2-oxopropoxy)chromen-2-one

• IUPAC Name: 4-(6-chloro-2-oxochromen-3-yl)-7-(2-oxopropoxy)chromen-2-one
• InChI: InChI=1S/C21H13ClO6/c1-11(23)10-26-14-3-4-15-16(9-20(24)27-19(15)8-14)17-7-12-6-13(22)2-5-18(12)28-21(17)25/h2-9H,10H2,1H3
• InChI Key: XWJXMTQPIGLDOQ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)COC1=CC2=C(C=C1)C(=CC(=O)O2)C3=CC4=C(C=CC(=C4)Cl)OC3=O
• Molecular Formula: C21H13ClO6
• Molecular Weight: 396.8 g/mol
• CAS No.: 890631-47-7

Description

4-(6-Chloro-2-oxochromen-3-yl)-7-(2-oxopropoxy)chromen-2-one, also known as CPO, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound belongs to a class of compounds known as coumarins, which have been shown to possess a range of biological activities.

Scientific Research Applications

Synthesis and Chemical Properties

The compound 4-(6-Chloro-2-oxochromen-3-yl)-7-(2-oxopropoxy)chromen-2-one belongs to the chromone family, which has been the subject of extensive research due to its complex chemical structure and potential biological activities. Research highlights include advanced synthetic strategies for chromones annulated with oxygen-containing heterocycles, showcasing the versatility of chromones in chemical synthesis (Shokol, Gorbulenko, & Khilya, 2019). Moreover, chromones and xanthones are recognized for their antioxidant properties, with many derivatives synthesized to explore their potential as reactive oxygen species (ROS) and reactive nitrogen species (RNS) scavengers, highlighting the compound's relevance in antioxidant research (Proença et al., 2016).

Biological Activities

Significant interest lies in the biological activities of chromone derivatives. Studies have demonstrated that such compounds can exhibit promising antimicrobial and antifungal activities. For example, novel chromone derivatives bearing nitrogen heterocyclic systems have shown significant antifungal properties, underscoring the potential of these compounds in developing new antifungal agents (Ali et al., 2008). This aligns with other research, which synthesized new chromene derivatives and tested them for their biological activity, finding remarkable antimicrobial effects against different classes of bacteria and fungi, further confirming the compound's relevance in antimicrobial research (El Azab, Youssef, & Amin, 2014).

Phototransformations and Applications

The phototransformation properties of chromenes, including those related to this compound, provide a new dimension to their application. Research in this area explores the photochromism of chromene crystals, revealing their potential in developing materials with novel optical properties (Hobley et al., 2000).